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Compound of Interest

Compound Name: 3-(2-Ethoxyethoxy)benzonitrile

CAS No.: 1095085-73-6

Cat. No.: B1499002

Get Quote

Executive Summary: Immediate Action Plan
This guide mandates the disposal protocols for 3-(2-Ethoxyethoxy)benzonitrile (CAS

1095085-73-6). While this specific derivative is not explicitly P-listed or U-listed under US EPA

RCRA regulations, it must be managed as Hazardous Organic Waste due to its acute toxicity

profile (H302) and the presence of the nitrile moiety, which poses environmental risks and

potential reactivity with strong acids.

Core Directive:Do NOT dispose of via sink/drain. All waste must be segregated, labeled, and

incinerated via a licensed hazardous waste contractor.
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Parameter Critical Data

CAS Number 1095085-73-6

Chemical Class Aromatic Nitrile / Ether Derivative

Primary Hazard Acute Toxicity (Oral) - H302; Skin/Eye Irritant

Disposal Method
High-Temperature Incineration (with

afterburner/scrubber)

Incompatibility
Strong Acids (Risk of HCN evolution), Strong

Oxidizers

RCRA Status
Non-Listed (Process Knowledge determines

"Hazardous" status)

Chemical Profile & Hazard Logic
To ensure safety, you must understand the causality behind these procedures. The disposal

strategy is dictated by the chemical structure: the benzonitrile core and the ethoxyethoxy tail.

The Nitrile Risk: The cyano group (-CN) is stable under neutral conditions but can hydrolyze

in the presence of strong acids to release ammonium salts or, under extreme conditions,

traces of hydrogen cyanide (HCN). Therefore, acid segregation is non-negotiable.

The Ether Tail: The 2-ethoxyethoxy chain increases lipophilicity and boiling point compared

to simple benzonitrile. This reduces volatility but increases persistence in aquatic

environments, making drain disposal an environmental violation (Clean Water Act

compliance).

Physicochemical Properties Table
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Property Value Operational Implication

Molecular Weight 191.23 g/mol
Heavier than water; may sink

in aqueous phases.

Physical State Liquid
Requires leak-proof secondary

containment.

Solubility Organic Solvents

Compatible with standard

organic waste streams

(halogenated or non-

halogenated).

Flash Point >100°C (Predicted)
Likely not D001 (Ignitable), but

combustible.

Pre-Disposal: Segregation & Storage
Proper disposal begins at the bench. You must segregate this compound to prevent

"unintended chemistry" in the waste container.

Segregation Logic Diagram
Figure 1: Chemical segregation logic to prevent incompatible mixing events.

3-(2-Ethoxyethoxy)benzonitrile
(Nitrile Derivative)

Acidic Waste Stream
(pH < 2)

  INCOMPATIBLE
(Risk of Hydrolysis/HCN)

Strong Oxidizers
(Peroxides, Nitrates)

  INCOMPATIBLE
(Fire/Explosion Risk)

Organic Solvent Waste
(Non-Halogenated preferred)

  COMPATIBLE
(Segregate here)

Click to download full resolution via product page

[1][2] Protocol:

Container: Use high-density polyethylene (HDPE) or glass containers.
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Labeling: Even if "Non-Regulated" by specific RCRA code, label as:

Contents: "3-(2-Ethoxyethoxy)benzonitrile, Organic Solvents"

Hazards: "Toxic, Irritant"

Buffer: Do not fill containers >90% full to allow for thermal expansion.

Disposal Workflows
Workflow A: Routine Laboratory Waste
For standard disposal of reaction byproducts, mother liquors, or expired reagents.

Accumulation: Collect in the "Organic Waste" carboy. Ensure the carboy is pH neutral (pH 6-

8).

Verification: Check that no metal hydrides or strong acids are present in the stream.

Tagging: Complete your facility's Hazardous Waste Tag.

Chemical Name: Must be written out in full (No abbreviations/formulas).

Constituents: List approximate % (e.g., "1% Nitrile in 99% Ethanol").

Handoff: Transfer to EHS/Waste Contractor for incineration.

Workflow B: Spill Cleanup Procedure
For accidental release of neat material or high-concentration solutions.

Decision Tree: Spill Response Figure 2: Operational decision matrix for spill containment and

cleanup.
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Spill Detected

Is spill > 1 Liter?

EVACUATE LAB
Call EHS / Hazmat

 Yes

Don PPE:
Nitrile Gloves (Double), Goggles, Lab Coat

 No

Containment:
Surround with absorbent boom/pillows

Absorb:
Use Vermiculite, Sand, or Univarsal Pads

(Do NOT use combustible sawdust)

Disposal:
Place soaked absorbent in

sealed hazardous waste bag/pail

Label as 'Hazardous Waste - Debris'
(Toxic Nitrile Contamination)

Click to download full resolution via product page

Regulatory Compliance & Classification
Although 3-(2-Ethoxyethoxy)benzonitrile is not explicitly listed on the EPA P-List (Acute

Hazardous) or U-List (Toxic Waste), you must apply "Process Knowledge" to classify it

correctly.
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EPA/RCRA Classification:

Likely Not Regulated as a specific listed waste code.

However, if the waste exhibits characteristics (e.g., if mixed with flammable solvents), it

acquires those codes (e.g., D001).

Best Practice: Manage as Class 6.1 (Toxic) for transport purposes if shipping pure

material, or Non-Regulated Chemical Waste for disposal, ensuring it is destined for

Incineration.

Destruction Method: The only acceptable destruction method is Incineration in a facility

equipped with a secondary combustion chamber (afterburner) and alkaline scrubber. This

ensures the complete oxidation of the nitrile group to

and

(or

captured by scrubbers), preventing the release of toxic intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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